Cas no 99368-68-0 (6-Chloro-5-(trifluoromethyl)pyridin-3-amine)

• Product Name: 6-Chloro-5-(trifluoromethyl)pyridin-3-amine
• CAS No: 99368-68-0
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD11101042
• CID: 829984
• PubChem ID: 13532244
• Update Time: 2025-10-30

6-Chloro-5-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)pyridin-3-amine
• 6-chloro-5-(trifluoromethyl)-3-Pyridinamine

• MDL： MFCD11101042
• Inchi： 1S/C6H4ClF3N2/c7-5-4(6(8,9)10)1-3(11)2-12-5/h1-2H,11H2
• InChI Key： UMEYJHZYKYUOEQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=CN=1)N

Computed Properties

• Exact Mass: 196.00200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.507
• Boiling Point: 292°C at 760 mmHg
• Flash Point: 130 ºC
• PSA: 38.91000
• LogP: 2.91720

6-Chloro-5-(trifluoromethyl)pyridin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Chloro-5-(trifluoromethyl)pyridin-3-amine

Comprehensive Overview of 6-Chloro-5-(trifluoromethyl)pyridin-3-amine (CAS No. 99368-68-0)

6-Chloro-5-(trifluoromethyl)pyridin-3-amine, with the CAS number 99368-68-0, is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine backbone and trifluoromethyl group, is widely utilized as a key intermediate in the synthesis of various high-value products. Its molecular structure, featuring both chloro and trifluoromethyl substituents, imparts distinct electronic and steric properties, making it a versatile building block in organic synthesis.

The growing interest in 6-Chloro-5-(trifluoromethyl)pyridin-3-amine is driven by its applications in the development of novel pharmaceutical agents and crop protection chemicals. Researchers are particularly intrigued by its potential role in creating next-generation drugs targeting neurological disorders and metabolic diseases. Additionally, its incorporation into agrochemical formulations has shown promise in enhancing the efficacy of pesticides and herbicides, addressing global concerns about food security and sustainable agriculture.

In the context of green chemistry and sustainable synthesis, 6-Chloro-5-(trifluoromethyl)pyridin-3-amine is often discussed for its compatibility with environmentally friendly reaction conditions. The compound's stability under mild conditions and its ability to participate in catalytic transformations align with the industry's shift toward reducing hazardous waste and energy consumption. This has made it a subject of interest in academic and industrial research, particularly in the development of flow chemistry and continuous manufacturing processes.

Another area where 6-Chloro-5-(trifluoromethyl)pyridin-3-amine shines is in the field of material science. Its incorporation into polymers and coatings has been explored to impart unique properties such as chemical resistance and thermal stability. These advancements are particularly relevant to industries like electronics and aerospace, where high-performance materials are in constant demand. The compound's ability to modify surface properties also makes it valuable in the development of advanced adhesives and sealants.

From a market perspective, the demand for 6-Chloro-5-(trifluoromethyl)pyridin-3-amine is expected to rise due to its expanding applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and manufacturing firms. Its CAS number 99368-68-0 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in supply chains.

In conclusion, 6-Chloro-5-(trifluoromethyl)pyridin-3-amine (CAS No. 99368-68-0) is a multifaceted compound with broad utility across multiple industries. Its role in drug discovery, agrochemical innovation, and material engineering underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a cornerstone in the development of cutting-edge technologies and sustainable solutions.